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For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the foundational studies on the formation of iodo-silanes,
providing a detailed look at the pioneering work that established the basis for the synthesis of
this important class of compounds. The information presented herein is crucial for
understanding the fundamental chemistry of iodo-silanes and serves as a valuable resource for
researchers in various fields, including materials science and medicinal chemistry.

Core Synthesis and Physical Properties

The seminal early work on the formation of iodo-silanes was conducted by H. J. Emeléus, A. G.
Maddock, and C. Reid in 1941. Their research detailed the direct synthesis of a range of iodo-
silanes through the reaction of silane (SiH4) with hydrogen iodide (HI). This reaction, catalyzed
by aluminum iodide (All3), yields a mixture of iodosilane (SiHsl), diiodosilane (SiHzl2),
trilodosilane (SiHIs), and tetraiodosilane (Sils).[1][2][3][4][5]

The following tables summarize the key physical properties of the iodo-silanes produced in
these early studies.

Table 1: Physical Properties of lodo-silanes
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Molecular . ) ) .
. Boiling Point Melting Point
Compound Formula Weight ( g/mol . .
(°C) (°C)

)
lodosilane SiHsl 158.01 45.8 -56.6
Diiodosilane SiHzl2 283.91 149-150 -1
Triiodosilane SiHI3 409.81 220 8
Tetraiodosilane Sila 535.70 287-288 120-121

Data sourced from various chemical suppliers and databases and cross-referenced with early
literature.[6][7]

Table 2: Vapor Pressure Data for lodo-silanes

Compound Formula Vapor Pressure
Diiodosilane SiHzl2 55 °C at 25 Torr
Triiodosilane SiHI3 95 °C at 12 Torr
Tetraiodosilane Sila 125 °C at 30 Torr

Data sourced from Gelest, Inc.[7]

Experimental Protocols

The following section details the experimental protocol for the synthesis of iodo-silanes as
described in the foundational 1941 study by Emeléus, Maddock, and Reid.

Synthesis of lodo-silanes from Silane and Hydrogen
lodide

Reactants:

o Silane (SiHa)
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+ Hydrogen lodide (HI)
e Aluminum lodide (All3) - as a catalyst
General Procedure:

The reaction is carried out by passing a mixture of silane and hydrogen iodide over a heated
tube containing aluminum iodide. The products are then collected and separated by fractional
distillation. The degree of iodination is controlled by the ratio of the reactants and the reaction
conditions.

Experimental Workflow:

Isolated Products

lodosilane (SiHsl)
. . . Diiodosilane (SiHal2)
Reaction Product Collection & Sepdration

Gaseous Product Mixture Condensation Trap |—>| Fractional Distillation

Triiodosilane (SiHIs)

Tetraiodosilane (Sils)

Reactant Preparation
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Hydrogen lodide (HI)
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Caption: Experimental workflow for the synthesis of iodo-silanes.

Reaction Pathway

The formation of the various iodo-silanes proceeds through a stepwise substitution of hydrogen
atoms in the silane molecule with iodine atoms. The aluminum iodide catalyst facilitates this
process by acting as a Lewis acid, activating the silicon-hydrogen bond.
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Caption: Stepwise formation of iodo-silanes.

Conclusion
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The early investigations into the synthesis of iodo-silanes laid the groundwork for the
development of a wide range of silicon-based compounds with diverse applications. The direct
reaction of silane with hydrogen iodide, as pioneered by Emeléus, Maddock, and Reid, remains
a fundamental method for the preparation of these valuable chemical intermediates. This guide
provides a concise yet comprehensive overview of these foundational studies, offering valuable
insights for today's researchers and scientists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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